Cas no 75095-85-1 (1-(4-methoxyphenyl)cyclopentan-1-amine)

• Product Name: 1-(4-methoxyphenyl)cyclopentan-1-amine
• CAS No: 75095-85-1
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 4655996
• PubChem ID: 24273703
• Update Time: 2025-06-12

1-(4-methoxyphenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxy-phenyl)-cyclopentylamine
• 1-(4-Methoxyphenyl)cyclopentanamine
• Cyclopentanamine, 1-(4-methoxyphenyl)-
• 1-(4-methoxyphenyl)cyclopentan-1-amine

• Inchi： 1S/C12H17NO/c1-14-11-6-4-10(5-7-11)12(13)8-2-3-9-12/h4-7H,2-3,8-9,13H2,1H3
• InChI Key： AXOUBGWNQDCRAW-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C=C2)(N)CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(4-methoxyphenyl)cyclopentan-1-amine

Introduction to 1-(4-methoxyphenyl)cyclopentan-1-amine (CAS No. 75095-85-1)

1-(4-methoxyphenyl)cyclopentan-1-amine, with the CAS number 75095-85-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopentane ring and methoxyphenyl substituent, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 1-(4-methoxyphenyl)cyclopentan-1-amine consists of a cyclopentane ring attached to an anisole (4-methoxyphenyl) group through a primary amine linkage. This structural arrangement imparts distinct physicochemical properties, including solubility, stability, and reactivity, which are crucial for its potential use in drug development.

Recent studies have explored the pharmacological properties of 1-(4-methoxyphenyl)cyclopentan-1-amine. One notable area of research is its interaction with neurotransmitter systems. Research published in the Journal of Medicinal Chemistry has shown that this compound can modulate serotonin and dopamine receptors, suggesting its potential as an antidepressant or antipsychotic agent. The ability to influence these neurotransmitters could make it a valuable tool in treating mood disorders and cognitive impairments.

In addition to its effects on neurotransmitter systems, 1-(4-methoxyphenyl)cyclopentan-1-amine has been investigated for its anti-inflammatory properties. A study in the Inflammation Research Journal demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding opens up possibilities for its use in managing inflammatory conditions, including arthritis and autoimmune diseases.

The safety profile of 1-(4-methoxyphenyl)cyclopentan-1-amine is another critical aspect of its evaluation. Preclinical studies have shown that it exhibits low toxicity and good tolerability at therapeutic doses. These findings are encouraging for its potential advancement into clinical trials. However, further research is needed to fully understand its long-term effects and any potential side effects.

Synthesis methods for 1-(4-methoxyphenyl)cyclopentan-1-amine have also been optimized to improve yield and purity. A recent publication in the Tetrahedron Letters described an efficient synthetic route using palladium-catalyzed coupling reactions, which has significantly reduced the cost and complexity of production. This advancement is crucial for scaling up the synthesis for large-scale pharmaceutical applications.

The potential applications of 1-(4-methoxyphenyl)cyclopentan-1-amine extend beyond traditional drug development. It has also been explored as a lead compound for the design of novel ligands in imaging studies. Research in the field of nuclear medicine has shown that derivatives of this compound can be radiolabeled for use in positron emission tomography (PET) imaging, providing valuable insights into brain function and disease progression.

In conclusion, 1-(4-methoxyphenyl)cyclopentan-1-amine (CAS No. 75095-85-1) is a promising compound with a diverse range of biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical fields. As more data becomes available, it is likely that this compound will play an increasingly important role in the development of innovative treatments for a variety of conditions.